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Compound of Interest

Compound Name: 2-Methyleicosane

Cat. No.: B074224

This guide provides a comprehensive overview of the National Institute of Standards and
Technology (NIST) reference data for 2-Methyleicosane, tailored for researchers, scientists,
and drug development professionals. It includes a detailed presentation of quantitative data,
experimental methodologies, and visual diagrams to facilitate a deeper understanding of the
compound's properties and the analytical techniques used for its characterization.

Core Physicochemical Properties

2-Methyleicosane is a branched-chain alkane with the chemical formula C21Haa.[1][2][3][4][5] It
is also known by the synonym isoheneicosane.[6] The following table summarizes its
fundamental physicochemical properties.
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Property Value Source

NIST Chemistry WebBook[1]

Molecular Formula C21Haa
[2][3][4][5], PubChem][6]
) NIST Chemistry WebBook[1]
Molecular Weight 296.5741 g/mol
[21[3][41[5]
) NIST Chemistry WebBook[1]
CAS Registry Number 1560-84-5
[21[3][4][5], PubChem][6]
IUPAC Name 2-methylicosane PubChem][6]

INChl=1S/C21H44/c1-4-5-6-7-

8-9-10-11-12-13-14-15-16-17- NIST Chemistry WebBook[1]
IUPAC Standard InChl

18-19-20-21(2)3/h21H,4- [21[3][41[5]

20H2,1-3H3

MLKZKPUBHSWMNA- NIST Chemistry WebBook][1]
IUPAC Standard InChiKey

UHFFFAOYSA-N [21[3][41[5]

Thermodynamic Data

The enthalpy of vaporization is a key thermodynamic property that has been experimentally
determined for 2-Methyleicosane.

Thermodynami Temperature

Value Method Reference
c Property (K)
Enthalpy of Based on data Stephenson and
Vaporization 70.3 kJd/mol 488 from 473 to 621 Malanowski,
(AvapH) K 1987[4]

Gas Chromatography Data

The Kovats retention index (RI) is a standardized measure used in gas chromatography to
convert retention times into system-independent constants, aiding in compound identification.
[7][8] The following tables present the experimental Kovats retention indices for 2-
Methyleicosane on non-polar columns.

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C1560845&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1560845&Units=CAL&Type=LINEAR-RI-NON-POLAR-RAMP
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1560845&Mask=2000
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1560845&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C21H44/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(2)3/h21H,4-20H2,1-3H3
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyleicosane
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1560845&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1560845&Units=CAL&Type=LINEAR-RI-NON-POLAR-RAMP
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1560845&Mask=2000
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1560845&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C21H44/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(2)3/h21H,4-20H2,1-3H3
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1560845&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1560845&Units=CAL&Type=LINEAR-RI-NON-POLAR-RAMP
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1560845&Mask=2000
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1560845&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C21H44/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(2)3/h21H,4-20H2,1-3H3
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyleicosane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyleicosane
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1560845&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1560845&Units=CAL&Type=LINEAR-RI-NON-POLAR-RAMP
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1560845&Mask=2000
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1560845&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C21H44/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(2)3/h21H,4-20H2,1-3H3
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1560845&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1560845&Units=CAL&Type=LINEAR-RI-NON-POLAR-RAMP
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1560845&Mask=2000
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1560845&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C21H44/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(2)3/h21H,4-20H2,1-3H3
https://www.benchchem.com/product/b074224?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1560845&Mask=4
https://en.wikipedia.org/wiki/Kovats_retention_index
https://www.youtube.com/watch?v=4UZv6NemPdM
https://www.benchchem.com/product/b074224?utm_src=pdf-body
https://www.benchchem.com/product/b074224?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Isothermal Kovats RetentionIndex

Retention ] Temperature
Column Type Active Phase Reference
Index (°C)
Kusmierz,
2064 Capillary SE-30 180 Malinski, et al.,
1985[3]
Kusmierz,
2064 Capillary Methyl silicone 180 Malinski, et al.,
1985[3]
NIST Mass
2065.3 Not specified Not specified Not specified Spectrometry

Data Center[6]

Temperature-Programmed Kovats Retention Index
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. ] Column Initial Final
Retentio Column Active Ramp Referen
Length Temp Temp .
n Index Type Phase . . (°Clmin) ce
(m) (°C) (°C)

Zaikin
) and
2063 Capillary HP-5MS 30 80 290 2 ]
Borisov,

2002

Zaikin
. and
2064 Capillary HP-5MS 30 80 290 4 )
Borisov,

2002

Zaikin
] and
2064 Capillary HP-5MS 30 80 290 6 )
Borisov,

2002

NIST

Mass
Not Not Not Not Not Not
2062.8 -~ - » - » - Spectrom
specified  specified  specified specified specified  specified
etry Data

Center[6]

NIST

Mass
Not Not Not Not Not Not
2063.1 . . - - - - Spectrom
specified  specified  specified  specified  specified  specified
etry Data

Center[6]

Mass Spectrometry Data

Electron lonization (EI) mass spectrometry is a widely used technique for the analysis of
organic compounds.[9][10] While the full mass spectrum for 2-Methyleicosane is available as
a digitized image on the NIST Chemistry WebBook, the raw data is not provided in a
downloadable format.[1] The following table summarizes the key characteristics of the available
mass spectra.
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. NIST miz Top miz 2nd miz 3rd
Library Total Peaks . .
Number Peak Highest Highest
Main library 113884 62 57 43 71
Replicate
) 14107 137 57 43 71
library

Experimental Protocols
Gas Chromatography for Kovats Retention Index
Determination

The determination of Kovats retention indices involves the analysis of the target compound and
a series of n-alkanes under the same chromatographic conditions.[7][11]

Objective: To determine the Kovats retention index of 2-Methyleicosane.
Materials:

e Gas chromatograph (GC) equipped with a flame ionization detector (FID).

Capillary column (e.g., HP-5MS, 30 m length).[2]

Helium carrier gas.[2]

Sample of 2-Methyleicosane.

A mixture of n-alkanes (e.g., Cs to Cso).[11]
Procedure:

o Sample Preparation: Prepare a dilute solution of 2-Methyleicosane in a suitable solvent
(e.g., hexane). Prepare a separate solution containing the n-alkane mixture.

e Instrument Setup:

o Install the capillary column in the GC.
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o Set the carrier gas flow rate.

o For isothermal analysis, set the oven temperature to a constant value (e.g., 180°C).[3]

o For temperature-programmed analysis, set the initial temperature, final temperature, and
ramp rate (e.g., initial 80°C, final 290°C, ramp 4°C/min).[2]

o Set the injector and detector temperatures.
e Analysis:
o Inject the n-alkane mixture into the GC and record the chromatogram.

o Inject the 2-Methyleicosane sample under the identical GC conditions and record the
chromatogram.

o Data Analysis:

o Identify the retention times of the n-alkanes that elute immediately before and after 2-
Methyleicosane.

o Measure the retention time of 2-Methyleicosane.

o Calculate the Kovats retention index using the appropriate formula for either isothermal or
temperature-programmed conditions.[12]

Sample Preparation

n-Alkane Mixture

Gas C| % Data Analysis

il GC System
(Capillary Column, FID) |

Measure Retention Times Calculate Kovats Index Kovats Retention Index

2-Methyleicosane Sample

Click to download full resolution via product page
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Figure 1: Workflow for Kovats Retention Index Determination.

Electron lonization Mass Spectrometry

Electron lonization (EI) is a hard ionization technique that involves bombarding a sample with
high-energy electrons, leading to the formation of a molecular ion and various fragment ions.[9]
[13][14]

Objective: To obtain the mass spectrum of 2-Methyleicosane.

Instrumentation:

o Mass spectrometer equipped with an electron ionization source.

e Gas chromatograph (for GC-MS) or a direct insertion probe for sample introduction.
Procedure:

o Sample Introduction: The 2-Methyleicosane sample is introduced into the ion source. In
GC-MS, the compound is first separated on a GC column and then enters the mass
spectrometer.

 lonization: In the ion source, the gaseous sample molecules are bombarded by a beam of
electrons, typically with an energy of 70 eV.[9]

» lon Formation: This bombardment causes the removal of an electron from the molecule,
forming a positively charged molecular ion (M*e). The excess energy from the ionization
process often leads to the fragmentation of the molecular ion into smaller, characteristic
fragment ions.

e Mass Analysis: The resulting ions (molecular and fragment ions) are accelerated into a mass
analyzer (e.g., quadrupole, time-of-flight). The mass analyzer separates the ions based on
their mass-to-charge ratio (m/z).

o Detection: An electron multiplier or other detector records the abundance of each ion at a
specific m/z value.
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e Spectrum Generation: The output is a mass spectrum, which is a plot of relative ion
abundance versus m/z.

2-Methyleicosane
(Gaseous Molecule)

70 eV Electron Beal

Fragmentation

—| Fragment Ions
> Aty Molecular Ton Mass Analyzer
_ _ Ionization (Separation by m/z) Mass Spectrum

Click to download full resolution via product page

Figure 2: Signaling Pathway of Electron lonization Mass Spectrometry.

Data Acquisition and Analysis Logic

The generation of NIST reference data for a compound like 2-Methyleicosane follows a logical
progression from experimental measurement to data compilation and dissemination.
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Figure 3: Logical Flow of NIST Reference Data Generation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to NIST Reference Data
for 2-Methyleicosane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074224#nist-reference-data-for-2-methyleicosane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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